Cas no 896382-20-0 (1'-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetyl-1,4'-bipiperidine-4'-carboxamide)

• Product name: 1'-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetyl-1,4'-bipiperidine-4'-carboxamide
• CAS No: 896382-20-0
• MF: C₂₁H₂₇N₅O₄
• MW: 413.47018456459
• CID: 6509731

1'-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetyl-1,4'-bipiperidine-4'-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1'-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetyl-1,4'-bipiperidine-4'-carboxamide
• [1,4'-Bipiperidine]-4'-carboxamide, 1'-[2-(1,4-dihydro-2,4-dioxo-3(2H)-quinazolinyl)acetyl]-

• Inchi： 1S/C21H27N5O4/c22-19(29)21(25-10-4-1-5-11-25)8-12-24(13-9-21)17(27)14-26-18(28)15-6-2-3-7-16(15)23-20(26)30/h2-3,6-7H,1,4-5,8-14H2,(H2,22,29)(H,23,30)
• InChI Key： ZMLBNELEPPJCLH-UHFFFAOYSA-N
• SMILES： N1(C2(C(N)=O)CCN(C(CN3C(=O)C4=C(NC3=O)C=CC=C4)=O)CC2)CCCCC1

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• pka: 12.59±0.20(Predicted)

Additional information on 1'-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetyl-1,4'-bipiperidine-4'-carboxamide

Comprehensive Guide to 1'-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetyl-1,4'-bipiperidine-4'-carboxamide (CAS No. 896382-20-0)

The compound 1'-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetyl-1,4'-bipiperidine-4'-carboxamide (CAS No. 896382-20-0) is a sophisticated organic molecule with significant potential in pharmaceutical research and development. This bipiperidine derivative combines a tetrahydroquinazolinone moiety with a carboxamide functional group, creating a unique structure that has attracted attention in medicinal chemistry. Its complex architecture makes it particularly interesting for drug discovery programs targeting neurological and metabolic disorders.

Recent scientific literature highlights the growing importance of quinazolinone derivatives in drug development, with particular focus on their potential as kinase inhibitors and modulators of various biological pathways. The presence of both piperidine rings and a tetrahydroquinazolinone core in this compound suggests possible applications in addressing current challenges in CNS drug development, where researchers are actively seeking molecules that can cross the blood-brain barrier effectively.

The molecular structure of 1'-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetyl-1,4'-bipiperidine-4'-carboxamide offers several points for structural modification, making it a valuable scaffold for medicinal chemists. The dioxo-tetrahydroquinazoline portion provides potential hydrogen bonding sites, while the bipiperidine system contributes to the molecule's three-dimensional shape and basicity. These features are particularly relevant in current drug design strategies that emphasize molecular diversity and target specificity.

In the context of recent pharmaceutical trends, this compound aligns with the search for novel small molecule therapeutics that can address complex diseases. The combination of its structural elements suggests potential activity against protein-protein interactions, a hot topic in contemporary drug discovery. Researchers investigating allosteric modulators or protein degradation technologies might find this chemical entity particularly interesting for their work.

The synthesis of 1'-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetyl-1,4'-bipiperidine-4'-carboxamide typically involves multi-step organic transformations, with careful attention to protecting group strategies and reaction conditions. Current optimization efforts focus on improving yield and purity while reducing environmental impact, reflecting the pharmaceutical industry's growing commitment to green chemistry principles. These synthetic considerations are especially important given the increasing regulatory emphasis on process chemistry in drug development.

From a commercial perspective, 896382-20-0 represents a specialized research chemical with applications in early-stage drug discovery. The market for such high-value intermediates has grown significantly in recent years, driven by the expansion of contract research organizations and academic drug discovery programs. Suppliers typically offer this compound with comprehensive analytical data, including HPLC purity certificates and detailed spectral characterization (NMR, MS), meeting the stringent requirements of modern pharmaceutical research.

Quality control for 1'-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetyl-1,4'-bipiperidine-4'-carboxamide follows current Good Manufacturing Practice (cGMP) standards where applicable, with particular attention to residual solvent analysis and heavy metal content. These quality measures are crucial for researchers who need reliable, reproducible results in their biological assays and structure-activity relationship studies.

Storage and handling recommendations for this compound emphasize protection from moisture and light, with suggested storage at controlled room temperature or under refrigeration for long-term preservation. These stability considerations are typical for heterocyclic compounds containing multiple functional groups and reflect best practices in research chemical management.

The scientific community continues to explore novel applications for bipiperidine-based compounds, with recent publications highlighting their utility in addressing challenging biological targets. As a specialty chemical, 896382-20-0 serves as an important tool for researchers working at the intersection of medicinal chemistry and molecular pharmacology, particularly in academic and industrial settings focused on innovative therapeutic approaches.

Future research directions for this compound class may include investigation of its potential in targeted drug delivery systems or as a component of proteolysis targeting chimeras (PROTACs), areas that have seen remarkable growth in recent years. The versatility of its chemical structure makes it a promising candidate for these cutting-edge therapeutic modalities that are transforming modern medicine.

For researchers considering working with 1'-2-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)acetyl-1,4'-bipiperidine-4'-carboxamide, it's essential to consult recent literature on quinazolinone pharmacology and piperidine chemistry to fully appreciate its potential applications. The compound's unique structural features position it as an interesting subject for patent analysis and intellectual property evaluations in pharmaceutical development projects.

In summary, CAS No. 896382-20-0 represents a sophisticated research chemical with significant potential in drug discovery. Its complex architecture combining tetrahydroquinazolinone and bipiperidine moieties offers multiple opportunities for structural optimization and biological evaluation, making it a valuable asset for researchers exploring new therapeutic approaches in alignment with current trends in pharmaceutical science.